Cas no 471271-55-3 ((E)-Aldosecologanin)

(E)-Aldosecologanin is a naturally occurring secoiridoid glycoside, primarily derived from plant sources such as Lonicera japonica. This compound is of significant interest in phytochemistry and pharmacological research due to its potential bioactive properties. Its structure features a characteristic (E)-configuration at the double bond, which influences its reactivity and interaction with biological targets. (E)-Aldosecologanin serves as a key intermediate in the biosynthesis of more complex iridoids and may exhibit anti-inflammatory, antioxidant, or neuroprotective effects. Its high purity and stability make it suitable for analytical standards, metabolic studies, and investigations into plant-derived therapeutics. Researchers value it for its role in elucidating biosynthetic pathways and exploring novel bioactive molecules.
(E)-Aldosecologanin structure
(E)-Aldosecologanin structure
Product Name:(E)-Aldosecologanin
CAS No:471271-55-3
MF:C34H46O19
MW:758.717652797699
CID:837111
PubChem ID:10908841
Update Time:2025-06-07

(E)-Aldosecologanin Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-5-carboxylic acid, 4,4'-[(1E)-1-formyl-1-propene-1,3-diyl]bis[3-ethenyl-2-(b-D-glucopyranos yloxy)-3,4-dihydro-, dimethyl ester, (21S,23S,31R,33R,41R,43S)-
    • (E)-Aldosecologanin
    • 2H-Pyran-5-carboxylic acid, 4,4'-[(1E)-1-formyl-1-propene-1,3-diyl]bis[3-ethenyl-2-(b-D-glucopyranos yloxy)-3,4-dihydro-, dim
    • 2H-Pyran-5-carboxylic acid,4,4'-[(1E)-1-formyl-1-propene-1,3-diyl]bis[3-ethenyl-2-(b-D-glucopy...
    • 2H-Pyran-5-carboxylic acid,4,4'-[(1E)-1-formyl-1-propene-1,3-diyl]bis[3-ethenyl-2-(b-D-glucopyranosyloxy)-3,4-dihydro-, dimethyl ester, (21S,23S,31R,33R,41R,43S)-
    • (2S,2'S,3R,3'R,4R,4'S)-4,4'-[(1E)-1-Formyl-1-propene-1,3-diyl]bis[3-ethenyl-2-(beta-D-glucopyranosyloxy)-3,4-dihydro-2H-pyran-5-carboxylic acid] dimethyl ester
    • (Z)-Aldosecologanin
    • Aldosecologanin
    • methyl (2S,3R,4S)-3-ethenyl-4-[(Z)-3-[(2S,3R,4R)-3-ethenyl-5-methoxycarbonyl-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4-dihydro-2H-pyran-4-yl]-4-oxobut-2-enyl]-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4-dihydro-2H-pyran-5-carboxylate
    • DTXSID201346295
    • AKOS040762523
    • 82474-97-3
    • (Z)-Aldosecologanin (Centauroside)
    • 471271-55-3
    • FS-8201
    • [ "" ]
    • NCGC00384715-01
    • FS-9302
    • methyl (2S,3R,4S)-3-ethenyl-4-[(E)-3-[(2S,3R,4R)-3-ethenyl-5-methoxycarbonyl-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4-dihydro-2H-pyran-4-yl]-4-oxobut-2-enyl]-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4-dihydro-2H-pyran-5-carboxylate
    • NCGC00384715-01_C34H46O19_Dimethyl (2S,3R,4S,2'S,3'R,4'R)-4,4'-[(2E)-4-oxo-2-butene-1,3-diyl]bis[2-(beta-D-glucopyranosyloxy)-3-vinyl-3,4-dihydro-2H-pyran-5-carboxylate]
    • AKOS040761649
    • FT-0778092
    • B0005-458305
    • FT-0778093
    • Inchi： 1S/C34H46O19/c1-5-15-17(18(29(44)46-3)12-48-31(15)52-33-27(42)25(40)23(38)20(10-36)50-33)8-7-14(9-35)22-16(6-2)32(49-13-19(22)30(45)47-4)53-34-28(43)26(41)24(39)21(11-37)51-34/h5-7,9,12-13,15-17,20-28,31-34,36-43H,1-2,8,10-11H2,3-4H3/b14-7-/t15-,16-,17+,20-,21-,22+,23-,24-,25+,26+,27-,28-,31+,32+,33+,34+/m1/s1
    • InChI Key： MWLKXILGJPSPKZ-YAKFNBHDSA-N
    • SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@H]1[C@H](C=C)[C@@H](C(C(=O)OC)=CO1)C/C=C(/C=O)\[C@@H]1C(C(=O)OC)=CO[C@H]([C@@H]1C=C)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

  • Exact Mass: 758.26300
  • Monoisotopic Mass: 758.26332923 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 19
  • Heavy Atom Count: 53
  • Rotatable Bond Count: 16
  • Complexity: 1410
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 16
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.1
  • Topological Polar Surface Area: 287
  • Molecular Weight: 758.7

Experimental Properties

  • Color/Form: Powder
  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 937.0±65.0 °C at 760 mmHg
  • Flash Point: 288.4±27.8 °C
  • PSA: 286.89000
  • LogP: -3.20200
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

(E)-Aldosecologanin Security Information

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(CAS:471271-55-3)(E)-Aldosecologanin
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Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:40
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